Cas no 96331-35-0 (N,N'-bis(2-nitrophenyl)propanediamide)
N,N'-bis(2-nitrophenyl)propanediamide is a high-purity organic compound characterized by its symmetrical diamide structure with nitro-substituted aromatic rings. This compound is primarily utilized in specialized synthetic applications, including the preparation of heterocyclic intermediates and coordination chemistry research. Its key advantages include consistent reactivity due to the electron-withdrawing nitro groups, which enhance its utility in nucleophilic substitution and condensation reactions. The rigid aromatic framework contributes to its stability under various reaction conditions. Suitable for laboratory-scale synthesis, it is often employed in the development of pharmaceuticals, agrochemicals, and functional materials. Proper handling is advised due to potential sensitivity to heat and strong oxidizers.
96331-35-0 structure
Product Name:N,N'-bis(2-nitrophenyl)propanediamide
CAS No:96331-35-0
MF:C15H12N4O6
MW:344.27898311615
CID:815968
PubChem ID:3819304
Update Time:2025-05-28
N,N'-bis(2-nitrophenyl)propanediamide Chemical and Physical Properties
Names and Identifiers
-
- N,N-bis(2-nitrophenyl)propanediamide
- N,N''-BIS-(2-NITRO-PHENYL)-MALONAMIDE
- N,N'-BIS-(2-NITRO-PHENYL)-MALONAMIDE
- N,N'-bis(2-nitrophenyl)propanediamide
- Propanediamide, N1,N3-bis(2-nitrophenyl)-
-
- MDL: MFCD00380579
- Inchi: 1S/C15H12N4O6/c20-14(16-10-5-1-3-7-12(10)18(22)23)9-15(21)17-11-6-2-4-8-13(11)19(24)25/h1-8H,9H2,(H,16,20)(H,17,21)
- InChI Key: AESMHZVRTXLXHT-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC=C1[N+]([O-])=O)(=O)CC(NC1=CC=CC=C1[N+]([O-])=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 8
Experimental Properties
- Density: 1.539±0.06 g/cm3(Predicted)
- Melting Point: 182 °C
- Boiling Point: 680.5±50.0 °C(Predicted)
- pka: 6.37±0.70(Predicted)
N,N'-bis(2-nitrophenyl)propanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-04105-0.05g |
N,N'-bis(2-nitrophenyl)propanediamide |
96331-35-0 | 95% | 0.05g |
$42.0 | 2023-10-28 | |
| Enamine | EN300-04105-0.1g |
N,N'-bis(2-nitrophenyl)propanediamide |
96331-35-0 | 95% | 0.1g |
$66.0 | 2023-10-28 | |
| Enamine | EN300-04105-0.25g |
N,N'-bis(2-nitrophenyl)propanediamide |
96331-35-0 | 95% | 0.25g |
$92.0 | 2023-10-28 | |
| Enamine | EN300-04105-0.5g |
N,N'-bis(2-nitrophenyl)propanediamide |
96331-35-0 | 95% | 0.5g |
$175.0 | 2023-10-28 | |
| Enamine | EN300-04105-1.0g |
N,N'-bis(2-nitrophenyl)propanediamide |
96331-35-0 | 95% | 1g |
$256.0 | 2023-06-16 | |
| Enamine | EN300-04105-2.5g |
N,N'-bis(2-nitrophenyl)propanediamide |
96331-35-0 | 95% | 2.5g |
$503.0 | 2023-10-28 | |
| Enamine | EN300-04105-5.0g |
N,N'-bis(2-nitrophenyl)propanediamide |
96331-35-0 | 95% | 5g |
$743.0 | 2023-06-16 | |
| Enamine | EN300-04105-10.0g |
N,N'-bis(2-nitrophenyl)propanediamide |
96331-35-0 | 95% | 10g |
$1101.0 | 2023-06-16 | |
| Aaron | AR005VJR-50mg |
N,N-bis(2-nitrophenyl)propanediamide |
96331-35-0 | 95% | 50mg |
$83.00 | 2025-02-10 | |
| Aaron | AR005VJR-100mg |
N,N-bis(2-nitrophenyl)propanediamide |
96331-35-0 | 95% | 100mg |
$116.00 | 2025-02-10 |
N,N'-bis(2-nitrophenyl)propanediamide Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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